Cas no 2172328-48-0 (1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine
• CAS No: 2172328-48-0
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6292473
• PubChem ID: 165506478
• Update Time: 2025-05-20

1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine
• 2172328-48-0
• 1-[(4-chloro-3-methylphenyl)methyl]cyclobutan-1-amine
• EN300-1282707

• Inchi： 1S/C12H16ClN/c1-9-7-10(3-4-11(9)13)8-12(14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： MWQGSVDRVDJDLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(CCC1)N

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine

Introduction to 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine (CAS No. 2172328-48-0)

1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine, identified by its CAS number 2172328-48-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclobutane ring substituted with an amine group and an aromatic ring bearing chloro and methyl substituents, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound contribute to its unique chemical properties, making it a valuable candidate for further investigation.

The compound's structure consists of a cyclobutane core linked to a benzene ring that is para-substituted with a chlorine atom and ortho-substituted with a methyl group. This arrangement imparts specific electronic and steric properties, which are crucial for its interaction with biological targets. The amine functionality at the position 1 of the cyclobutane ring further enhances its reactivity and potential utility in synthesizing more complex molecules.

In recent years, there has been a growing interest in cyclobutane-containing compounds due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The presence of both chloro and methyl groups on the aromatic ring enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This characteristic is particularly important for drugs that need to reach their target sites within the body efficiently.

One of the most compelling aspects of 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine is its potential as a scaffold for drug design. The cyclobutane ring provides a rigid structure that can be exploited to optimize binding affinity and selectivity towards specific biological targets. Additionally, the amine group can serve as a point of modification for further derivatization, allowing chemists to fine-tune the properties of the molecule.

Recent studies have highlighted the importance of understanding the SAR (Structure-Activity Relationship) of cyclobutane derivatives in drug development. By systematically varying substituents on the cyclobutane ring and aromatic moiety, researchers can identify structural features that correlate with biological activity. This approach has led to the discovery of several lead compounds with promising therapeutic profiles.

The synthesis of 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-chloro-3-methylphenylmagnesium bromide, which is then reacted with a suitable cyclobutanone derivative. The subsequent steps involve functional group transformations, including nucleophilic substitution and reduction reactions, to introduce the amine functionality at the desired position.

In terms of pharmacological activity, preliminary studies suggest that 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For instance, it has shown potential as an antagonist for specific G protein-coupled receptors (GPCRs) that are implicated in various diseases. The precise mechanism of action remains under investigation, but these findings underscore its therapeutic potential.

The compound's stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Researchers have conducted stability studies to assess its behavior under different pH levels, temperatures, and storage conditions. These studies are essential for ensuring that the compound maintains its integrity throughout the manufacturing process and remains effective when administered to patients.

From a computational chemistry perspective, molecular modeling techniques have been employed to explore the interactions between 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine and potential biological targets. These simulations provide valuable insights into binding affinities, binding modes, and possible side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of success in developing new therapeutics.

The environmental impact of synthesizing and using 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine is also an important consideration. Efforts have been made to develop green chemistry principles that minimize waste generation and reduce hazardous byproducts during synthesis. Additionally, strategies for efficient purification and recovery of the compound have been explored to enhance sustainability.

In conclusion, 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-amine (CAS No. 2172328-48-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel drugs with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing unmet medical needs.